Cas no 918542-03-7 (4-Fluoro-3-(tributylstannyl)pyridine)

• Product Name: 4-Fluoro-3-(tributylstannyl)pyridine
• CAS No: 918542-03-7
• MF: C₁₇H₃₀FNSn
• MW: 386.135207653046
• MDL: MFCD09265497
• CID: 773162
• PubChem ID: 16427151
• Update Time: 2025-10-31

4-Fluoro-3-(tributylstannyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(tributylstannyl)pyridine
• Pyridine, 4-fluoro-3-(tributylstannyl)-
• tributyl-(4-fluoropyridin-3-yl)stannane
• 3-(Tributylstannyl)-4-fluoropyridine
• PC1191
• Pyridine,4-fluoro-3-(tributylstannyl)
• ANESXSMTSMSYEV-UHFFFAOYSA-N
• MFCD09265497
• AKOS015843083
• CS-0139520
• 4-fluoropyridin-3-yl(tributyl)tin
• A916313
• SCHEMBL4317261
• 4-fluoropyridin-3-yl(tributly)tin
• DTXSID40586055
• J-511007
• GS-6640
• 918542-03-7
• DB-106818

• MDL： MFCD09265497
• Inchi： 1S/C5H3FN.3C4H9.Sn/c6-5-1-3-7-4-2-5;3*1-3-4-2;/h1,3-4H;3*1,3-4H2,2H3;
• InChI Key： ANESXSMTSMSYEV-UHFFFAOYSA-N
• SMILES： [Sn](C1C=NC=CC=1F)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 387.13800
• Monoisotopic Mass: 387.138431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 5.27680

4-Fluoro-3-(tributylstannyl)pyridine Security Information

• Hazardous Material Identification：

Additional information on 4-Fluoro-3-(tributylstannyl)pyridine

Recent Advances in the Application of 4-Fluoro-3-(tributylstannyl)pyridine (CAS: 918542-03-7) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-3-(tributylstannyl)pyridine (CAS: 918542-03-7) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This stannylated pyridine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of radiopharmaceuticals and PET (Positron Emission Tomography) imaging agents. Recent studies have highlighted its role in facilitating efficient Stille cross-coupling reactions, enabling the rapid construction of complex heterocyclic scaffolds with potential therapeutic relevance.

One of the most notable advancements involves the use of 4-Fluoro-3-(tributylstannyl)pyridine in the synthesis of fluorine-18 labeled compounds for PET imaging. Researchers have successfully employed this compound as a precursor for the introduction of fluorine-18, a key radionuclide used in diagnostic imaging. The high reactivity of the tributylstannyl group allows for efficient radiofluorination under mild conditions, making it an attractive tool for the development of novel imaging probes targeting neurological disorders and oncological conditions.

In the realm of drug discovery, recent publications have demonstrated the utility of 4-Fluoro-3-(tributylstannyl)pyridine in the construction of pyridine-based kinase inhibitors. The fluorine atom at the 4-position and the stannyl group at the 3-position provide unique opportunities for further functionalization, enabling the rapid generation of diverse compound libraries. A 2023 study published in the Journal of Medicinal Chemistry reported the successful application of this building block in the development of potent and selective JAK2 inhibitors, showcasing its potential in targeted cancer therapy.

From a synthetic chemistry perspective, recent methodological improvements have enhanced the efficiency of working with 4-Fluoro-3-(tributylstannyl)pyridine. Novel palladium catalysts and optimized reaction conditions have been developed to improve the yield and selectivity of Stille coupling reactions involving this compound. These advancements have significantly expanded its utility in the synthesis of complex molecules, particularly those containing the privileged pyridine moiety that is prevalent in many pharmaceutical agents.

Ongoing research continues to explore new applications of 4-Fluoro-3-(tributylstannyl)pyridine in chemical biology. Recent studies have investigated its potential in the development of PROTACs (Proteolysis Targeting Chimeras), where its unique structural features facilitate the construction of heterobifunctional molecules capable of targeted protein degradation. This represents an exciting frontier in drug discovery, particularly for targeting traditionally "undruggable" proteins.

In conclusion, 4-Fluoro-3-(tributylstannyl)pyridine (CAS: 918542-03-7) remains a valuable tool in modern chemical biology and pharmaceutical research. Its versatility in radiochemistry, drug discovery, and chemical biology applications continues to drive innovation across multiple therapeutic areas. As synthetic methodologies advance and new biological targets emerge, this compound is likely to maintain its importance in the development of next-generation diagnostic and therapeutic agents.